Cas no 1956380-03-2 (3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 1956380-03-2
• MF: C₈H₃BrF₄N₂
• MW: 283.020434617996
• MDL: MFCD29059088
• CID: 4631909
• PubChem ID: 118993595
• Update Time: 2025-11-02

3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine
• F30264
• 3-bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine(WXC06712)
• AKOS027335132
• CS-0036841
• AS-70653
• C8H3BrF4N2
• 1956380-03-2
• MFCD29059088

• MDL： MFCD29059088
• Inchi： 1S/C8H3BrF4N2/c9-7-6(8(11,12)13)14-5-2-1-4(10)3-15(5)7/h1-3H
• InChI Key： XFZKQGDWMJJGOX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N=C2C=CC(=CN21)F

Computed Properties

• Exact Mass: 281.94157g/mol
• Monoisotopic Mass: 281.94157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.3

Additional information on 3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine

Comprehensive Guide to 3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1956380-03-2)

3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1956380-03-2, belongs to the imidazo[1,2-a]pyridine family, a class of molecules known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features, which include a bromine atom at the 3-position, a fluorine atom at the 6-position, and a trifluoromethyl group at the 2-position. These modifications enhance its reactivity and make it a valuable intermediate in drug discovery.

The growing demand for imidazo[1,2-a]pyridine derivatives in medicinal chemistry has put 3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine in the spotlight. Recent studies highlight its role in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. One of the key reasons for its popularity is the trifluoromethyl group, which improves metabolic stability and bioavailability—a critical factor in modern drug design. Additionally, the presence of bromine and fluorine atoms allows for further functionalization, enabling researchers to tailor the compound for specific applications.

From an industrial perspective, CAS 1956380-03-2 is gaining traction as a building block for high-value fine chemicals. Its synthesis typically involves multi-step reactions, including halogenation and cyclization processes, which are optimized for yield and purity. Manufacturers are focusing on scalable production methods to meet the rising demand from pharmaceutical companies. Environmental and regulatory considerations also play a role, with many labs adopting greener synthesis routes to minimize waste and energy consumption.

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Looking ahead, 3-Bromo-6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine is expected to play a pivotal role in advancing precision medicine and agrochemical innovation. Its versatility and adaptability make it a prime candidate for further research, particularly in targeted therapies and crop protection solutions. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial circles.